Cas no 521278-13-7 (2H-1,3dioxolo4,5-cpyridine-6-carboxylic acid)

2H-1,3-Dioxolo[4,5-c]pyridine-6-carboxylic acid is a heterocyclic compound featuring a fused dioxolopyridine core with a carboxylic acid functional group. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The dioxolane moiety enhances stability while the carboxylic acid group allows for further derivatization, enabling the production of esters, amides, and other derivatives. Its rigid bicyclic framework is advantageous for designing bioactive molecules with targeted properties. The compound is typically synthesized under controlled conditions to ensure high purity and consistency, making it suitable for research and industrial applications requiring precise molecular scaffolds.

2H-1,3dioxolo4,5-cpyridine-6-carboxylic acid structure

521278-13-7 structure

Product Name:2H-1,3dioxolo4,5-cpyridine-6-carboxylic acid

CAS No:521278-13-7

MF:C₇H₅NO₄

MW:167.118901968002

CID:1017073

PubChem ID:22591303

Update Time:2025-06-07

2H-1,3dioxolo4,5-cpyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1,3-Dioxolo[4,5-c]pyridine-6-carboxylic acid
- [1,3]dioxolo[4,5-c]pyridine-6-carboxylic acid
- 1,3-Dioxolo[4,5-c]pyridine-6-carboxylicacid(9CI)
- 2H-[1,3]dioxolo[4,5-c]pyridine-6-carboxylic acid
- Z1255382393
- EN300-133433
- DTXSID40626662
- CS-0233428
- DA-18576
- AKOS023398075
- 521278-13-7
- [1,3]dioxolo[4,5-c]pyridine-6-carboxylicacid
- SCHEMBL6389963
- 2H-1,3dioxolo4,5-cpyridine-6-carboxylic acid
- Inchi： 1S/C7H5NO4/c9-7(10)4-1-5-6(2-8-4)12-3-11-5/h1-2H,3H2,(H,9,10)
- InChI Key： AZRROJDKRCFGNS-UHFFFAOYSA-N
- SMILES： O1COC2C=NC(C(=O)O)=CC1=2

Computed Properties

Exact Mass: 167.02185764g/mol
Monoisotopic Mass: 167.02185764g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 68.6Å²

Experimental Properties

Density: 1.6±0.1 g/cm3
Melting Point: NA
Boiling Point: 368.0±42.0 °C at 760 mmHg
Vapor Pressure: 0.0±0.9 mmHg at 25°C

2H-1,3dioxolo4,5-cpyridine-6-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2H-1,3dioxolo4,5-cpyridine-6-carboxylic acid Pricemore >>

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TRC	D521130-1mg	2H-[1,3]dioxolo[4,5-c]pyridine-6-carboxylic acid	521278-13-7		1mg	$ 70.00	2022-06-05
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Enamine	EN300-133433-0.1g	2H-[1,3]dioxolo[4,5-c]pyridine-6-carboxylic acid	521278-13-7	95%	0.1g	$684.0	2023-07-08
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